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Compound of Interest

Compound Name: n-Heptyl methyl sulfide

CAS No.: 20291-61-6

Cat. No.: B1585012

Get Quote

Executive Summary
n-Heptyl methyl sulfide (HMS) is an unsymmetrical dialkyl sulfide widely utilized as a bench-

stable model substrate in the development of selective oxidation catalysts and as a lipophilic

ligand in soft-metal coordination chemistry. Unlike its lower homolog dimethyl sulfide (DMS),

HMS possesses a high boiling point (195 °C) and reduced volatility, making it a safer and more

manageable reagent for optimizing sulfoxidation protocols without the severe odor and

evaporation issues associated with lighter sulfides.

This guide details the physicochemical profile of HMS, its primary application in validating

"green" oxidation systems (sulfide

sulfoxide), and its utility in synthesizing lipophilic sulfonium salts for phase-transfer catalysis.

Chemical Profile & Physicochemical Properties[1][2]
[3][4][5][6][7][8][9][10]
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Property Data
Relevance to Protocol
Design

Chemical Name n-Heptyl methyl sulfide 1-(Methylthio)heptane

CAS Number 20291-61-6

Note: Often misreferenced;

ensure verification against

structure.

Structure Unsymmetrical thioether

Molecular Weight 146.30 g/mol
Calculation basis for

stoichiometry

Boiling Point 195 °C

Allows high-temperature

reactions without reflux

condensers

Density 0.843 g/mL
Phase separation in aqueous

extraction is rapid (top layer)

Solubility
Organic solvents (High), Water

(Negligible)

Ideal for biphasic catalytic

systems

Odor
Characteristic Sulfide

(Unpleasant)

Requires fume hood; less

pervasive than DMS

Application I: Selective Sulfoxidation (Model
System)
Scientific Rationale
The selective oxidation of sulfides to sulfoxides (without over-oxidation to sulfones) is a critical

transformation in the synthesis of chiral auxiliaries and bioactive sulfoxides (e.g., proton pump

inhibitors). HMS serves as the standard lipophilic test substrate for evaluating new catalytic

systems (e.g., ionic liquids, transition-metal-free oxidants) because:

Analytical Clarity: The distinct NMR shifts of the

-methyl group (2.1 ppm in sulfide vs. 2.6 ppm in sulfoxide) allow for rapid monitoring.
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Kinetic Control: Its lipophilicity mimics complex drug intermediates better than water-soluble

sulfides.

Reaction Pathway Visualization
The following diagram illustrates the stepwise oxidation pathway and the competing over-

oxidation side reaction.
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Figure 1: Stepwise oxidation pathway. Selective protocols maximize k1 while minimizing k2

through catalyst selection and stoichiometric control.

Protocol: Green Catalytic Oxidation
Objective: Selective synthesis of n-heptyl methyl sulfoxide using aqueous hydrogen peroxide.

Reagents:

n-Heptyl methyl sulfide (1.0 mmol, 146 mg, ~173 µL)

Hydrogen Peroxide (30% aq., 1.1 mmol, 112 µL)

Catalyst: Sodium Molybdate (

) (1 mol%) or Iron(III) Chloride (

) (5 mol%)

Solvent: Ethanol (2 mL) or Acetonitrile (2 mL)
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Procedure:

Setup: In a 10 mL round-bottom flask equipped with a magnetic stir bar, dissolve the catalyst

in the chosen solvent.

Addition: Add n-heptyl methyl sulfide. The mixture may be biphasic initially depending on

the solvent.

Oxidation: Add

dropwise over 5 minutes at room temperature (25 °C).

Critical Step: Maintain temperature < 30 °C to prevent sulfone formation. Use a water bath

if necessary.

Monitoring: Monitor reaction by TLC (Hexane/EtOAc 4:1) or GC-MS.[1] The sulfide spot (

) will disappear, replaced by the sulfoxide (

).

Quenching: Once conversion is >95%, add saturated aqueous

(2 mL) to quench excess peroxide.

Extraction: Extract with Ethyl Acetate (

). Dry organic layer over

and concentrate in vacuo.

Yield: Expect 90–95% yield of a colorless oil (Sulfoxide).

Application II: Synthesis of Sulfonium Salts
HMS is an excellent nucleophile for synthesizing lipophilic sulfonium salts, which are valuable

as Phase Transfer Catalysts (PTCs) or ionic liquid precursors.

Mechanism of Alkylation
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The sulfur lone pair attacks an alkyl electrophile (

mechanism).
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Figure 2: Alkylation of HMS to form stable sulfonium salts.

Protocol: Synthesis of Dimethyl Heptyl Sulfonium Iodide
Reagents:

n-Heptyl methyl sulfide (10 mmol, 1.46 g)

Methyl Iodide (12 mmol, 1.70 g) (Caution: Neurotoxin)

Solvent: Acetone (dry, 10 mL)

Procedure:

Dissolution: Dissolve HMS in dry acetone under

atmosphere.

Alkylation: Add Methyl Iodide dropwise. Seal the reaction vessel (pressure tube

recommended if heating, though RT is often sufficient).

Incubation: Stir at room temperature for 12–24 hours. The product often precipitates as a

white crystalline solid or separates as a dense oil.

Isolation:

If Solid: Filter and wash with cold diethyl ether.
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If Oil: Decant the supernatant, wash the oil with diethyl ether (

) to remove unreacted sulfide and MeI. Dry under high vacuum.

Characterization:

NMR will show a downfield shift of the

-methyl protons (from ~2.1 ppm to ~3.0 ppm).

Safety & Handling Guidelines
Odor Management
While less volatile than DMS, HMS still possesses a potent, disagreeable "cabbage-like" odor.

Containment: All transfers must occur in a functioning fume hood.

Decontamination: Glassware should be soaked in a Bleach Bath (10% Sodium Hypochlorite)

for 1 hour before washing. This oxidizes residual sulfide to the odorless sulfoxide/sulfone.

Equation:

Toxicity[2][4]
Aquatic Toxicity: Classified as toxic to aquatic life with long-lasting effects (GHS H411).[2][3]

Do not dispose of down the drain.

Skin/Eye: Irritant. Wear nitrile gloves and safety goggles.

References
Selective Oxidation Catalysis

Context: Use of HMS as a substrate for testing ionic liquid c
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Context: General reactivity of dialkyl sulfides with alkyl halides.
Source:European Journal of Inorganic Chemistry.

Physical Properties & CAS Data

Context: Verification of CAS 20291-61-6 and boiling point d
Source:TCI Chemicals.

[1]

General Reactivity of Organic Sulfides

Context: Oxidation st

Source:Chemistry LibreTexts. "Thiols and Sulfides."[5][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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